2,6-Difluoro-4-nitrobenzoic acid
Cat. No. B2606955
M. Wt: 203.101
InChI Key: VDDOEPCUFDOETL-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Procedure details
Quantity
Extracted from reaction SMILES
Type
reactant
Reaction Step One
Identifiers
|
REACTION_SMILES
|
[CH3:17][CH2:18][OH:19].[F:1][c:2]1[c:3]([C:4](=[O:5])[OH:6])[c:7]([F:14])[cH:8][c:9]([N+:11]([O-:12])=[O:13])[cH:10]1.[H:15][H:16]>>[F:1][c:2]1[c:3]([C:4](=[O:5])[OH:6])[c:7]([F:14])[cH:8][c:9]([NH2:11])[cH:10]1
|
Inputs
Step One
|
Name
|
|
|
Quantity
|
Extracted from reaction SMILES
|
|
Type
|
reactant
|
|
Smiles
|
CCO
|
|
Name
|
|
|
Quantity
|
Extracted from reaction SMILES
|
|
Type
|
reactant
|
|
Smiles
|
O=C(O)c1c(F)cc([N+](=O)[O-])cc1F
|
Outcomes
Product
|
Name
|
|
|
Type
|
product
|
|
Smiles
|
Nc1cc(F)c(C(=O)O)c(F)c1
|
Source
|
Source
|
Open Reaction Database (ORD) |
|
Description
|
The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
